Banned ingredients in cosmetic Standards
  • Ethylene thiourea
    Ethylene thiourea
    • Cat. No.:
    • B079606
    • CAS No.:
    • 12261-94-8
    • Molecular Formula:
    • C3H6N2S
    • Molecular Weight:
    • 102.16 g/mol
    Description
    Ethylene thiourea appears as white to pale green crystals or an off-white solid. Odorless when pure, but technical product may have an amine odor. (NTP, 1992)
    Ethylene thiourea is used in the rubber industry ...
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  • Carbaryl
    Carbaryl
    • Cat. No.:
    • B1668338
    • CAS No.:
    • 63-25-2
    • Molecular Formula:
    • C12H11NO2
    • Molecular Weight:
    • 201.22 g/mol
    Description
    Carbaryl can cause cancer according to The Environmental Protection Agency (EPA). It can cause developmental toxicity, female reproductive toxicity and male reproductive toxicity according to The National Instit...
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  • Chlorothalonil
    Chlorothalonil
    • Cat. No.:
    • B1668833
    • CAS No.:
    • 1897-45-6
    • Molecular Formula:
    • C8Cl4N2
    • Molecular Weight:
    • 265.9 g/mol
    Description
    Chlorothalonil can cause cancer according to an independent committee of scientific and health experts.
    Chlorothalonil appears as colorless crystals or granules or light gray powder. Melting point 250-251 °C....
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  • Chlorpropamide
    Chlorpropamide
    • Cat. No.:
    • B1668849
    • CAS No.:
    • 94-20-2
    • Molecular Formula:
    • C10H13ClN2O3S
    • Molecular Weight:
    • 276.74 g/mol
    Description
    Chloropropamide is a white crystalline powder with a slight odor. (NTP, 1992)
    Chlorpropamide is an N-sulfonylurea that is urea in which a hydrogen attached to one of the nitrogens is substituted by 4-chlorobe...
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  • Guaifenesin
    Guaifenesin
    • Cat. No.:
    • B1672422
    • CAS No.:
    • 93-14-1
    • Molecular Formula:
    • C10H14O4
    • Molecular Weight:
    • 198.22 g/mol
    Description
    Guaifenesin is a member of methoxybenzenes.
    Guaifenesin possesses a storied history, having been originally formally approved by the US FDA in 1952 and continues to be one of very few - if not perhaps the onl...
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  • 5-Fluorouracil
    5-Fluorouracil
    • Cat. No.:
    • B1672916
    • CAS No.:
    • 51-21-8
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    Fluorouracil can cause developmental toxicity according to an independent committee of scientific and health experts.
    Fluorouracil is a white to nearly white crystalline powder;  practically odorless. Us...
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  • Haloperidol
    Haloperidol
    • Cat. No.:
    • B1672928
    • CAS No.:
    • 52-86-8
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    HALOPERIDOL is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1967 and has 7 approved and 16 investigational indications. This drug has a black box warning from the FDA.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat schizophrenia and other psychoses. It is also used in schizoaffective disorder, delusional disorders, ballism, and tourette syndrome (a drug of choice) and occasionally as adjunctive therapy in mental retardation and the chorea of huntington disease. It is a potent antiemetic and is used in the treatment of intractable hiccups. (From AMA Drug Evaluations Annual, 1994, p279)
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)
    See also: Droperidol (related);  Benperidol (related);  Haloperidol Decanoate (active moiety of) ... View More ..."> Haloperidol can cause developmental toxicity and female reproductive toxicity according to state or federal government labeling requirements.
    Haloperidol is a compound composed of a central piperidine structu...
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  • Hydrastine
    Hydrastine
    • Cat. No.:
    • B1673436
    • CAS No.:
    • 118-08-1
    • Molecular Formula:
    • C21H21NO6
    • Molecular Weight:
    • 383.4 g/mol
    Description
    Hydrastine is a member of isoquinolines. It has a role as a metabolite.
    Hydrastine has been reported in Hydrastis canadensis, Berberis aquifolium, and other organisms with data available....
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  • Spironolactone
    Spironolactone
    • Cat. No.:
    • B1682167
    • CAS No.:
    • 52-01-7
    • Molecular Formula:
    • C24H32O4S
    • Molecular Weight:
    • 416.6 g/mol
    Description
    Spironolactone can cause cancer according to state or federal government labeling requirements.
    Spironolactone is a steroid lactone that is 17alpha-pregn-4-ene-21,17-carbolactone substituted by an oxo group a...
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  • Haloperidol
    Haloperidol
    • Cat. No.:
    • B7761647
    • CAS No.:
    • 61788-97-4
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)"> Haloperidol is a compound composed of a central piperidine structure with hydroxy and p-chlorophenyl substituents at position 4 and an N-linked p-fluorobutyrophenone moiety. It has a role as a serotonergic antag...
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